Cas no 883455-55-8 (4-4-(Dimethylamino)phenyl-1,2,4-triazolidine-3,5-dione)

• Product Name: 4-4-(Dimethylamino)phenyl-1,2,4-triazolidine-3,5-dione
• CAS No: 883455-55-8
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• MDL: MFCD11655892
• CID: 710393
• PubChem ID: 23583627
• Update Time: 2025-04-19

4-4-(Dimethylamino)phenyl-1,2,4-triazolidine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dione,4-[4-(dimethylamino)phenyl]-
• 4-[4-(Dimethylamino)phenyl]-1,2,4-triazolidine-3,5-dione
• 4-(4'-N,N-Dimethylaminophenyl)urazole
• 1,2,4-Triazolidine-3,5-dione,4-[4-(dimethylamino)phenyl]
• 4-(4'-dimethylaminophenyl)-1,2,4-triazolidine-3,5-dione
• 4-(4-Dimethylaminophenyl)-1,2,4-triazolidine-3,5-dione
• 1,2,4-Triazolidine-3,5-dione, 4-[4-(dimethylamino)phenyl]-
• AS-70064
• FT-0667307
• DTXSID90635062
• 4-(4-(Dimethylamino)phenyl)-1,2,4-triazolidine-3,5-dione
• AKOS028114486
• 883455-55-8
• SCHEMBL19991719
• D92999
• 4-4-(Dimethylamino)phenyl-1,2,4-triazolidine-3,5-dione

• MDL： MFCD11655892
• Inchi： 1S/C10H12N4O2/c1-13(2)7-3-5-8(6-4-7)14-9(15)11-12-10(14)16/h3-6H,1-2H3,(H,11,15)(H,12,16)
• InChI Key： MMIRDFLZTSMUQF-UHFFFAOYSA-N
• SMILES： O=C1NNC(N1C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 220.09600
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.8
• Topological Polar Surface Area: 64.7

Experimental Properties

• Density: 1.318
• Refractive Index: 1.617
• PSA: 73.89000
• LogP: -0.08010